4-(2-(6-methyl-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)acetamido)benzamide

• IUPAC Name: 4-[[2-(6-methyl-5-oxo-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-3-yl)acetyl]amino]benzamide
• InChI: InChI=1S/C16H16N4O3S/c1-9-7-18-16-20(15(9)23)12(8-24-16)6-13(21)19-11-4-2-10(3-5-11)14(17)22/h2-5,7,12H,6,8H2,1H3,(H2,17,22)(H,19,21)
• InChI Key: FYLLDNBTKAVIKK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C2N(C1=O)C(CS2)CC(=O)NC3=CC=C(C=C3)C(=O)N
• Molecular Formula: C16H16N4O3S
• Molecular Weight: 344.4 g/mol

Description

The compound “4-(2-(6-methyl-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)acetamido)benzamide” is a complex organic molecule. It contains a thiazolo[3,2-a]pyrimidin-3-yl moiety, which is a type of heterocyclic compound. Heterocyclic compounds are widely studied in medicinal chemistry due to their diverse biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a thiazolo[3,2-a]pyrimidin-3-yl ring attached to a benzamide group. The exact structure would need to be confirmed using techniques such as NMR spectroscopy.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The thiazolo[3,2-a]pyrimidin-3-yl and benzamide moieties could potentially undergo a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. These properties could include its solubility, melting point, boiling point, and reactivity.

Scientific Research Applications

Synthesis of Novel Compounds with Therapeutic Potential

4-(2-(6-methyl-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)acetamido)benzamide serves as a precursor in the synthesis of various heterocyclic compounds. Research demonstrates its application in creating novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derivatives. These compounds have shown significant anti-inflammatory and analgesic activities, with some exhibiting high inhibitory activity on COX-2 selectivity, comparable to standard drugs such as sodium diclofenac (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Anticancer and Anti-inflammatory Activities

The compound has been involved in the synthesis of derivatives with notable anticancer and anti-inflammatory activities. For instance, substituted derivatives of N-(1,3-benzothiazol-2-yl)-2-[4-(5-cyano-6-imino-2-oxo1,2,3,4-tetrahydropyrimidin-4-yl)piperazin-1-yl]acetamide were synthesized and evaluated for their anticancer and anti-inflammatory activities, showing selective influence on cancer cell lines and excellent anti-inflammatory activity (Ghule, Deshmukh, & Chaudhari, 2013).

Antimicrobial and Anticancer Evaluation

Further research into pyrimidine clubbed with thiazolidinone derivatives synthesized from 4-(2-(6-methyl-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)acetamido)benzamide revealed promising antimicrobial and anticancer properties. These synthesized compounds were evaluated against various microbial strains and cancer cell lines, demonstrating potent activity and offering a new avenue for the development of antimicrobial and anticancer agents (Verma & Verma, 2022).

Utility in Synthesis of Heterocyclic Compounds

The utility of activated nitriles derived from the compound in synthesizing a range of new heterocyclic compounds such as thiazole, pyrazole, oxazole, and pyrimidine derivatives showcases its versatility. These newly synthesized compounds, characterized by their spectral data, broaden the scope of chemical entities available for further pharmacological evaluation (Fadda, Mukhtar, & Refat, 2012).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many thiazole derivatives have been found to have antimicrobial, anticancer, and anti-inflammatory activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve further exploration of its synthesis, properties, and potential applications. This could include studies on its biological activity and potential uses in medicine.